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Compound of Interest
Compound Name: Isoneorautenol

Cat. No.: B191610

L Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Isoneorautenol. The following procedures are
designed to ensure the safe handling, storage, and disposal of this compound, minimizing risk
and establishing a secure laboratory environment.

Physical and Chemical Properties

A summary of the known quantitative data for Isoneorautenol is provided in the table below. It
is important to note that comprehensive toxicological data is not publicly available for this
compound. Therefore, it should be handled with care, assuming it to be potentially hazardous
upon inhalation, ingestion, or skin contact.

Property Value

CAS Number 98755-24-9[1][2][3][4][5]

Molecular Formula C20H1804[1][4]

Molecular Weight 322.35 g/mol [1][4]

Melting Point 153 °C[1]

Appearance Solid (assumed based on melting point)

Storage Temperature

< -15°C[1]

© 2025 BenchChem. All rights reserved.

1/7 Tech Support


https://www.benchchem.com/product/b191610?utm_src=pdf-interest
https://www.benchchem.com/product/b191610?utm_src=pdf-body
https://www.benchchem.com/product/b191610?utm_src=pdf-body
https://www.biosynth.com/p/XI161825/98755-24-9-isoneorautenol
https://www.biozol.de/en/product?category=Biochemikalien&page=66267
https://cymitquimica.com/es/productos/3D-XI161825/98755-24-9/isoneorautenol/
https://www.chembuyersguide.com/partners/biosynth-53.html
https://www.benchchem.com/jp/product/b191610
https://www.biosynth.com/p/XI161825/98755-24-9-isoneorautenol
https://www.chembuyersguide.com/partners/biosynth-53.html
https://www.biosynth.com/p/XI161825/98755-24-9-isoneorautenol
https://www.chembuyersguide.com/partners/biosynth-53.html
https://www.biosynth.com/p/XI161825/98755-24-9-isoneorautenol
https://www.biosynth.com/p/XI161825/98755-24-9-isoneorautenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE)

Based on precautionary statements for similar chemical compounds, a comprehensive PPE
protocol is mandatory when handling Isoneorautenol.

Primary Engineering Controls:

e Fume Hood: All weighing, handling, and preparation of Isoneorautenol should be conducted
inside a certified chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment:

o Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against
splashes and airborne particles.

» Hand Protection: Use nitrile or neoprene gloves. Double-gloving is recommended, especially
during procedures with a higher risk of spillage.

» Body Protection: Alab coat is required. For procedures with a significant risk of splashing, a
chemically resistant apron over the lab coat is advised.

» Respiratory Protection: If there is a risk of generating dust or aerosols outside of a fume
hood, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and
particulates should be used.

Operational Plan: Step-by-Step Handling Protocol

The following workflow outlines the standard operating procedure for the safe handling of
Isoneorautenol, from preparation to disposal.
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Caption: Workflow for the safe handling of Isoneorautenol.
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Emergency Procedures: Spill and Exposure
Response

In the event of a spill or accidental exposure to Isoneorautenol, the following immediate
actions should be taken.

In Case of a Spill:

o Evacuate: Immediately evacuate the affected area and alert nearby personnel.
 |solate: Secure the area to prevent unauthorized entry.

» Ventilate: Ensure the area is well-ventilated, if safe to do so.

» PPE: Don appropriate PPE, including respiratory protection, before re-entering the area.

o Containment: For a small spill, use an absorbent material (e.g., vermiculite or a commercial
spill kit) to contain the substance.

o Cleanup: Carefully collect the absorbed material into a sealed, labeled waste container.
o Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

» Dispose: Dispose of all contaminated materials as hazardous waste.

In Case of Personal Exposure:

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes. Remove contaminated clothing.

» Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open.

¢ Inhalation: Move the individual to fresh air.

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water.
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+ Seek Medical Attention: In all cases of exposure, seek immediate medical attention and
provide the medical personnel with information about the substance.

Spill Detected Personal Exposure

Evacuate and Alert Skin: Wash with Soap and Water Inhalation: Move to Fresh Air Ingestion: Rinse Mouth

| Eyes: Flush with Water

L Seek Immediate Medical Attention gy

Isolate the Area

Don Emergency PPE

Contain the Spill

Clean and Decontaminate

Dispose of Hazardous Waste

Click to download full resolution via product page
Caption: Emergency response plan for Isoneorautenol spills and exposure.

Disposal Plan

All waste containing Isoneorautenol, including empty containers, contaminated PPE, and spill
cleanup materials, must be treated as hazardous waste.
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o Waste Segregation: Collect all Isoneorautenol waste in a dedicated, clearly labeled, and
sealed container.

» Labeling: The waste container must be labeled with "Hazardous Waste" and the chemical
name "Isoneorautenol.”

» Storage: Store the waste container in a designated, secure area, away from incompatible
materials.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department, following all local, state, and federal
regulations. Do not dispose of Isoneorautenol down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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